Cas no 241479-69-6 ((2R)-1-(2,5-difluorophenyl)-2-(tetrahydro-2H-pyran-2-yloxy)propan-1-one)

• Product Name: (2R)-1-(2,5-difluorophenyl)-2-(tetrahydro-2H-pyran-2-yloxy)propan-1-one
• CAS No: 241479-69-6
• MF: C₁₄H₁₆F₂O₃
• MW: 270.271851539612
• CID: 2357857
• PubChem ID: 10199306
• Update Time: 2025-04-21

(2R)-1-(2,5-difluorophenyl)-2-(tetrahydro-2H-pyran-2-yloxy)propan-1-one Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2,5-difluorophenyl)-2-(tetrahydro-2H-pyran-2-yloxy)propan-1-one
• SCHEMBL6850704
• (2R)-2',5'-Difluoro-2-(3,4,5,6-tetrahydro-2H-pyran-2-yloxy)-propiophenone
• 241479-69-6
• 1-(2,5-Difluoro-phenyl)-2-(tetrahydro-pyran-2-yloxy)-propan-1-one
• (2R)-1-(2,5-Difluorophenyl)-2-[(tetrahydro-2H-pyran-2-yl)oxy]-1-propanone
• PKRHUCFPMFLUSS-CGCSKFHYSA-N
• (2R)-1-(2,5-Difluorophenyl)-2-((tetrahydro-2H-pyran-2-yl)oxy)propan-1-one
• DTXSID801147136

• MDL： MFCD28404613
• Inchi： 1S/C14H16F2O3/c1-9(19-13-4-2-3-7-18-13)14(17)11-8-10(15)5-6-12(11)16/h5-6,8-9,13H,2-4,7H2,1H3/t9-,13?/m1/s1
• InChI Key： PKRHUCFPMFLUSS-CGCSKFHYSA-N
• SMILES： FC1C=CC(=CC=1C([C@@H](C)OC1CCCCO1)=O)F

Computed Properties

• Exact Mass: 270.10675069Da
• Monoisotopic Mass: 270.10675069Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

(2R)-1-(2,5-difluorophenyl)-2-(tetrahydro-2H-pyran-2-yloxy)propan-1-one Security Information

• Storage Condition：(BD331012)